Cas no 500997-57-9 (Bicyclo[2.2.2]octane-1-carboxylic acid, 4-(chloromethyl)-)

• Product Name: Bicyclo[2.2.2]octane-1-carboxylic acid, 4-(chloromethyl)-
• CAS No: 500997-57-9
• MF: C₁₀H₁₅ClO₂
• MW: 202.677902460098
• CID: 1554952
• Update Time: 2024-08-24

Bicyclo[2.2.2]octane-1-carboxylic acid, 4-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-(chloromethyl)-

• Inchi： 1S/C10H15ClO2/c11-7-9-1-4-10(5-2-9,6-3-9)8(12)13/h1-7H2,(H,12,13)
• InChI Key： HOTSRIPCGYFDSY-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(CCl)(CC1)CC2

Computed Properties

• Exact Mass: 202.07615

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±15.0 °C(Predicted)
• PSA: 37.3
• pka: 4.91±0.10(Predicted)